Cas no 1546905-68-3 (3-(4-(difluoromethyl)phenyl)propanoic acid)

• Product Name: 3-(4-(difluoromethyl)phenyl)propanoic acid
• CAS No: 1546905-68-3
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• MDL: MFCD24225376
• CID: 4605267
• PubChem ID: 84669260
• Update Time: 2025-05-19

3-(4-(difluoromethyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(difluoromethyl)phenyl)propanoic acid
• Benzenepropanoic acid, 4-(difluoromethyl)-

• MDL： MFCD24225376
• Inchi： 1S/C10H10F2O2/c11-10(12)8-4-1-7(2-5-8)3-6-9(13)14/h1-2,4-5,10H,3,6H2,(H,13,14)
• InChI Key： LVXZDAFJMMWJLD-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC=C(C(F)F)C=C1

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 306.5±37.0 °C at 760 mmHg
• Flash Point: 139.2±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(4-(difluoromethyl)phenyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-(difluoromethyl)phenyl)propanoic acid

Comprehensive Overview of 3-(4-(difluoromethyl)phenyl)propanoic acid (CAS No. 1546905-68-3): Properties, Applications, and Industry Insights

3-(4-(difluoromethyl)phenyl)propanoic acid (CAS No. 1546905-68-3) is a fluorinated organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a difluoromethyl group enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Recent studies highlight its potential in modulating enzyme activity, particularly in inflammation-related pathways, aligning with the growing demand for targeted therapies.

The compound’s molecular formula (C₁₀H₁₀F₂O₂) and structural properties have been optimized for solubility in polar solvents, a critical factor for formulation development. Researchers are exploring its derivatives for applications in small-molecule inhibitors, a trending topic in oncology and autoimmune disease research. Keywords like "difluoromethylphenyl derivatives" and "fluorinated carboxylic acids" frequently appear in scientific literature, reflecting industry interest.

From an SEO perspective, queries such as "CAS 1546905-68-3 uses" and "3-(4-(difluoromethyl)phenyl)propanoic acid synthesis" dominate search trends, indicating demand for synthetic protocols and scalable production methods. The compound’s role in green chemistry is also noteworthy, as fluorination strategies reduce waste generation—a hotspot in sustainable manufacturing discussions.

Analytical techniques like HPLC and NMR are essential for characterizing 1546905-68-3, ensuring purity for preclinical studies. Regulatory compliance, especially REACH and FDA guidelines, is another frequent search theme, underscoring the need for transparent documentation in supply chains. Suppliers often highlight batch-to-batch consistency and GMP-grade availability to meet stringent industry standards.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development. This aligns with AI-driven searches for "next-generation pharmaceutical intermediates", where 1546905-68-3 is increasingly referenced. Patent analyses reveal its incorporation in bioconjugation strategies, further expanding its commercial relevance.

In summary, 3-(4-(difluoromethyl)phenyl)propanoic acid exemplifies the intersection of fluorine chemistry and life sciences innovation. Its versatility addresses both current research needs and future-oriented challenges, making it a compound to watch in 2024 and beyond. For detailed technical data sheets or custom synthesis inquiries, consult specialized chemical providers with proven expertise in fluorinated building blocks.